Cas no 396730-33-9 (1,6-Diazabicyclo[3.2.1]octan-7-one,6-hydroxy-)

• Product Name: 1,6-Diazabicyclo[3.2.1]octan-7-one,6-hydroxy-
• CAS No: 396730-33-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 299782
• Update Time: 2022-07-26

1,6-Diazabicyclo[3.2.1]octan-7-one,6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazabicyclo[3.2.1]octan-7-one,6-hydroxy-
• 6-Hydroxy-1,6-diazabicyclo[3.2.1]octan-7-one
• 6-Hydroxy-1,6-diazabicyclo[3.2.1]octane-7-one
• 1,6-Diazabicyclo[3.2.1]octan-7-one,6-hydroxy-(9CI)

• Inchi： 1S/C6H10N2O2/c9-6-7-3-1-2-5(4-7)8(6)10/h5,10H,1-4H2
• InChI Key： YGORNMQZCZZCQF-UHFFFAOYSA-N
• SMILES： N12CC(N(O)C1=O)CCC2

Computed Properties

• Exact Mass: 142.074
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes